Cas no 96723-21-6 (1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-methylphenyl)-5-phenyl-)

• Product name: 1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-methylphenyl)-5-phenyl-
• CAS No: 96723-21-6
• MF: C₁₈H₁₄N₂O₄
• MW: 322.31476
• CID: 814790
• PubChem ID: 178906

1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-methylphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-methylphenyl)-5-phenyl-
• 1-(2-methylphenyl)-5-phenylpyrazole-3,4-dicarboxylic acid
• DTXSID40242462
• 96723-21-6
• 1h-pyrazole-3,4-dicarboxylic Acid, 1-(2-methylphenyl)-5-phenyl-

• Inchi： InChI=1S/C18H14N2O4/c1-11-7-5-6-10-13(11)20-16(12-8-3-2-4-9-12)14(17(21)22)15(19-20)18(23)24/h2-10H,1H3,(H,21,22)(H,23,24)
• InChI Key： HJICZEWJNQJVIW-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1N2C(=C(C(=N2)C(=O)O)C(=O)O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.4Ų